Cas no 14314-42-2 (Water-)

Water- structure
Water- structure
Product name:Water-
CAS No:14314-42-2
MF:H2O
MW:20.0150408744812
MDL:MFCD00064503
CID:49729
PubChem ID:329758871

Water- Chemical and Physical Properties

Names and Identifiers

    • Heavy-oxygen water
    • Water-18O
    • ((18)O)water
    • 18O Labeled water
    • DoripeneM Crude
    • HuMic acid, sodiuM salt
    • oxygen-18 water
    • Water-18O,normalized
    • 18O Water
    • Water,heavy (H218O) (8CI)
    • Heavy water (H218O)
    • Water (H218O)
    • Water, labeled withoxygen-18
    • O18-Water
    • (18O)Water
    • Oxygen-Heavy Water
    • Water-18O, nomalized
    • normalized95atom%18O
    • Oxygen, isotope of mass 18
    • 7QV8F8BYNJ
    • Oxygen, isotope of mass 18, at.
    • Water, heavy (H218O)
    • heavy oxygen
    • schwerer Sauerstoff
    • PubChem2391
    • (~18~O)Water
    • H218O
    • Water-
    • Q27115709
    • 14314-42-2
    • CS-0459820
    • (18)8O
    • Water-18O, 98 atom % 18O
    • Water-18O, normalized
    • Water-18O, 70 atom % 18O
    • [O-18]-Water
    • Water-18O, 99 atom % 18O
    • Water-18O, 80 atom % 18O
    • Water-(18-O) (10% Isotopic Purity)
    • MFCD00064503
    • Q662269
    • J-007751
    • oxygen-18 atom
    • (18)OH2
    • A808025
    • MS-22712
    • Water O-18
    • DTXSID40933267
    • Water-18O, 10 atom % 18O
    • Oxygen-18
    • Water-18O, 97 atom % 18O
    • Water-(18-O) (97% Isotopic Purity)
    • UNII-7QV8F8BYNJ
    • HY-108872S
    • AKOS015903635
    • CHEBI:33813
    • CHEBI:33815
    • WATER, O-18
    • Water, labeled with oxygen-18
    • H2(18)O
    • 14797-71-8
    • Water-(18-O) (99% Isotopic Purity)
    • water-(18)O
    • (18)O
    • 10 atom % 18O
    • Water-18O, 97 atom%18O
    • H2O;O18-Water; H2O18
    • XLYOFNOQVPJJNP-NJFSPNSNSA-N
    • MDL： MFCD00064503
    • Inchi： 1S/H2O/h1H2/i1+2
    • InChI Key： XLYOFNOQVPJJNP-NJFSPNSNSA-N
    • SMILES： [18O]([H])[H]

Computed Properties

  • Exact Mass: 20.01480
  • Monoisotopic Mass: 20.015
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 1
  • Rotatable Bond Count: 0
  • Complexity: 0
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -0.5
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 1

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.11 g/mL at 20 °C(lit.)
  • Melting Point: 0 °C (lit.)
  • Boiling Point: 100 °C(lit.)
  • Flash Point: °C
  • Refractive Index: 1.329
  • PSA: 9.23000
  • LogP: -0.06430
  • Sensitiveness: Easily absorb moisture
  • Solubility: Not determined

Water- Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： 24/25
  • FLUKA BRAND F CODES：21

Water- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
DE995-1g
Water-18O, normalized 1g Bottle
 14314-42-2
1g
 £595.00 2025-02-19
SHENG KE LU SI SHENG WU JI SHU
sc-345001-1g
Water-(18-O) (99% Isotopic Purity),
 14314-42-2
1g
 ￥9401.00 2023-09-05
MedChemExpress
HY-108872S-100mg
Water-
 14314-42-2 99.99%
100mg
 ￥600 2024-07-19
Apollo Scientific
DE995-1g
Water-18O, normalized
 14314-42-2
1g
￡300.00 2022-04-27
BAI LING WEI Technology Co., Ltd.
195655-1G
Water-
 14314-42-2 97%
1G
 ￥ 3058 2022-04-26
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
902187-20G
Water-
 14314-42-2 98 atom %
20g
 ¥62476.9 2023-11-16
TRC
W498530-50mg
Water-18O, 97 atom % 18O
 14314-42-2
50mg
 $110.00 2023-05-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
W810839-10g
Heavy-oxygen water
 14314-42-2 97 atom % 18O
10g
 ￥7,298.00 2022-10-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
O11060-1g
(18O)water
 14314-42-2 10 atom % 18O
1g
 ¥600.0 2024-07-19
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
902187-50G
Water-
 14314-42-2 98 atom %
50g
 ¥90985.79 2023-11-16

Water- Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:14314-42-2)重氧水
Order Number:LE1635881
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:30
Price ($):discuss personally

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